Cas no 2203986-20-1 (4-iodo-3-methoxy-1-methyl-1H-pyrazole)

• Product Name: 4-iodo-3-methoxy-1-methyl-1H-pyrazole
• CAS No: 2203986-20-1
• MF: C₅H₇IN₂O
• MW: 238.026353120804
• CID: 6149224
• PubChem ID: 134540668
• Update Time: 2025-05-20

4-iodo-3-methoxy-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3-methoxy-1-methyl-1H-pyrazole
• A1-47158
• EN300-22843672
• 2203986-20-1
• AT24918
• SCHEMBL20187375

• Inchi： 1S/C5H7IN2O/c1-8-3-4(6)5(7-8)9-2/h3H,1-2H3
• InChI Key： AIDXGISQQWFIIP-UHFFFAOYSA-N
• SMILES： IC1C(=NN(C)C=1)OC

Computed Properties

• Exact Mass: 237.96031g/mol
• Monoisotopic Mass: 237.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Additional information on 4-iodo-3-methoxy-1-methyl-1H-pyrazole

Introduction to 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole (CAS No. 2203986-20-1)

4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole, with the CAS number 2203986-20-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodo group, a methoxy group, and a methyl group attached to a pyrazole ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The pyrazole ring, a five-membered heterocyclic compound, is known for its broad spectrum of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the iodo group in 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole adds to its reactivity and potential for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results showed that 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study, researchers explored the compound's anticancer properties. The study, published in Cancer Research in 2023, demonstrated that 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole exhibited selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression.

The methoxy group in 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole plays a crucial role in modulating its biological activity. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their cellular uptake and distribution. This property is particularly important for drugs that need to penetrate cell membranes to exert their therapeutic effects.

The methyl group attached to the pyrazole ring also contributes to the compound's stability and bioavailability. Methyl groups are often used in drug design to increase the metabolic stability of molecules, thereby extending their half-life and improving their therapeutic window.

In addition to its biological activities, 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole has been studied for its synthetic utility. The iodo group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution and cross-coupling reactions. This versatility makes it a valuable intermediate in the synthesis of more complex pharmaceuticals and agrochemicals.

The synthesis of 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole typically involves multi-step processes that include the formation of the pyrazole ring followed by functionalization with the iodo, methoxy, and methyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

In conclusion, 4-Iodo-3-Methoxy-1-Methyl-1H-Pyrazole (CAS No. 2203986-20-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents.